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Compound of Interest

Compound Name: O,O,S-Triethyl thiophosphate

CAS No.: 1186-09-0

Cat. No.: B046645

Get Quote

This guide provides a comprehensive technical overview of O,O,S-Triethyl phosphorothioate, a

significant organophosphorus compound. Designed for researchers, scientists, and

professionals in drug development and chemical safety, this document delves into its core

chemical identity, physicochemical properties, toxicological profile, and the logic behind its

formal nomenclature.

Core Chemical Identity and Structure
O,O,S-Triethyl phosphorothioate is an organothiophosphate, a class of compounds where at

least one oxygen atom in a phosphate group is replaced by sulfur.[1] It is crucial to distinguish

this compound from its isomer, O,O,O-Triethyl phosphorothioate, as the placement of the sulfur

atom dictates its chemical properties and reactivity.

IUPAC Name: The formal IUPAC name for this compound is O,O,S-Triethyl phosphorothioate.

[2][3][4] An alternative, though less common, systematic name is 1-

[ethoxy(ethylsulfanyl)phosphoryl]oxyethane.[3]
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Synonyms: The compound is known by several other names in literature and commercial

listings, including O,O,S-Triethyl phosphorothiolate, O,O-Diethyl S-ethyl phosphorothioate, and

Thiophosphoric acid O,O,S-triethyl ester.[3][4]

Key Identifiers:

CAS Number: 1186-09-0[2][3][4]

Molecular Formula: C₆H₁₅O₃PS[2][3][4]

Molecular Weight: 198.22 g/mol [2][4]

Molecular Structure
The structure of O,O,S-Triethyl phosphorothioate features a central pentavalent phosphorus

atom. This phosphorus center is bonded to four other groups:

One oxygen atom via a double bond (a phosphoryl group, P=O).

Two oxygen atoms via single bonds, each connected to an ethyl group (two ethoxy groups, -

OCH₂CH₃).

One sulfur atom via a single bond, which is in turn connected to an ethyl group (an ethylthio

group, -SCH₂CH₃).

This specific arrangement, known as a phosphorothiolate, contains a P=O bond and a P-S-C

linkage. This is distinct from the isomeric phosphorothionate form (O,O,O-isomer), which

contains a P=S bond and a P-O-C linkage.
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Caption: Chemical structure of O,O,S-Triethyl phosphorothioate.

Physicochemical and Spectroscopic Data
Understanding the physical properties of a compound is fundamental for its handling,

application, and analysis.

Physical Properties
The following table summarizes the key physicochemical properties of O,O,S-Triethyl

phosphorothioate.
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Property Value Source(s)

Appearance Clear, colorless liquid/oil [2][4]

Boiling Point 217°C (estimated) [2]

Density 1.1100 g/cm³ [2]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2]

Storage
2-8°C, Refrigerator, Under

Inert Atmosphere
[2][4]

Understanding the IUPAC Name: A Logical Breakdown
The IUPAC name provides a precise description of the molecule's connectivity. The choice of

nomenclature is critical as it differentiates between structural isomers.

Component Breakdown

Assembly Logic

Phosphorane Derivative

O,O,S-Triethyl phosphorothioate

Core is Phosphorus

'-thioate' One O is replaced by S

Triethyl

Three ethyl groups attached

'O,O,S-'

Specifies attachment points:
2 on Oxygen, 1 on Sulfur

Click to download full resolution via product page

Caption: Logical workflow for constructing the IUPAC name.
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Phosphoro-: This root indicates a derivative of a phosphorus oxoacid, in this case,

phosphoric acid (H₃PO₄).

-thioate: This suffix signifies that one of the oxygen atoms of the parent phosphate has been

substituted with a sulfur atom.

Triethyl: This indicates the presence of three ethyl (-CH₂CH₃) groups.

O,O,S-: These are locants that specify the exact points of attachment for the three ethyl

groups. Two ethyl groups are bonded to oxygen atoms (hence O,O-diethyl), and one ethyl

group is bonded to the sulfur atom (hence S-ethyl). This precise designation is vital to

distinguish it from the O,O,O-isomer (CAS 126-68-1), where all three ethyl groups are

attached to oxygens and the sulfur is double-bonded to the phosphorus.[5][6]

Synthesis and Reactivity Insights
Synthesis Context
While specific industrial synthesis routes for O,O,S-Triethyl phosphorothioate are proprietary,

the synthesis of related organothiophosphates provides valuable insight. Generally, these

compounds can be synthesized through various phosphorylation and thio-phosphorylation

reactions. For instance, the synthesis of arylthiophosphonates can be achieved through

methods like the thio-oxidation of phosphorus(III) species or the direct phosphorylation of

organometallic intermediates.[7] A relevant reaction is the base-induced phospho-Fries

rearrangement of O-aryl-O,O-diethylthiophosphates, which transforms a P-O-Aryl bond into a

P-Aryl bond, showcasing the manipulability of these structures.[7][8]

Chemical Reactivity
As with other organophosphates, the reactivity of O,O,S-Triethyl phosphorothioate is centered

around the phosphorus atom. Key reactivity considerations include:

Hydrolysis: The ester linkages (P-O-C and P-S-C) are susceptible to hydrolysis, particularly

under strong acidic or basic conditions.

Oxidation: The sulfur atom can be oxidized. Organophosphates are known to release toxic

phosphorus oxides upon partial oxidation.[9]
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Reaction with Reducing Agents: In the presence of strong reducing agents,

organophosphates can form highly toxic and flammable phosphine gas.[9]

Toxicological Profile and Applications
Primary Applications
O,O,S-Triethyl phosphorothioate is an organophosphorus pesticide.[2] This class of

compounds was developed for broad-spectrum insecticidal activity. The mechanism of toxicity

in insects often involves metabolic oxidation of a less toxic P=S bond (in thionate isomers) to

the highly toxic P=O bond (the oxon form), which is a potent inhibitor of the critical enzyme

acetylcholinesterase.[1] While O,O,S-Triethyl phosphorothioate already possesses the P=O

bond, its toxicological properties are significant.

Mammalian Toxicity
This compound is classified as highly toxic.

Acute Toxicity: It is a poison by ingestion, intravenous, and intraperitoneal routes.[2] The oral

LD₅₀ in rats is reported to be 27 mg/kg.[2]

Health Effects: Studies have shown that it can induce toxicological lung damage in rats.[2]

Research on the related compound, O,O,S-trimethyl phosphorothioate, indicates that

compounds with this specific thiol structure can cause delayed mortality in rats, who may

refuse food and water after exposure.[10]

Safety Precautions: When heated to decomposition, it emits toxic fumes of phosphorus

oxides (POx) and sulfur oxides (SOx).[2] Due to its toxicity, handling requires stringent safety

protocols, including use in well-ventilated areas and appropriate personal protective

equipment (PPE).

Conclusion
O,O,S-Triethyl phosphorothioate is a well-defined organophosphorus compound with significant

applications and a notable toxicological profile. A precise understanding of its structure, as

defined by its IUPAC name and confirmed by spectroscopic methods, is paramount for its safe

handling and for research into its biological and chemical activities. The distinction between this

phosphorothiolate isomer and its phosphorothionate counterpart is a critical lesson in chemical
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specificity, impacting everything from reactivity to biological function. Professionals working with

this or related compounds must adhere to strict safety guidelines commensurate with its high

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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